molecular formula C7H13NO2 B8528697 3-(1-Hydroxyethyl)-4-piperidone

3-(1-Hydroxyethyl)-4-piperidone

Cat. No.: B8528697
M. Wt: 143.18 g/mol
InChI Key: ZRXOFKDHFKMXGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1-Hydroxyethyl)-4-piperidone is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13NO2

Molecular Weight

143.18 g/mol

IUPAC Name

3-(1-hydroxyethyl)piperidin-4-one

InChI

InChI=1S/C7H13NO2/c1-5(9)6-4-8-3-2-7(6)10/h5-6,8-9H,2-4H2,1H3

InChI Key

ZRXOFKDHFKMXGX-UHFFFAOYSA-N

Canonical SMILES

CC(C1CNCCC1=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 100 ml of ethanol, 4.68 g (20 mmol) of the resulting 1-benzyl-3-(1-hydroxyethyl)-4-piperidone were dissolved. To the resulting solution, 0.5 g of 5% palladium-carbon were added, followed by stirring at 60° C. for 8 hours under a hydrogen gas atmosphere. After the completion of the reaction, the palladium-carbon was removed by filtration through Celite. The solvent was then distilled off under reduced pressure, whereby 2.98 g of 3-(1-hydroxyethyl)-4-piperidone were obtained as a colorless oil in a quantitative yield.
Name
1-benzyl-3-(1-hydroxyethyl)-4-piperidone
Quantity
4.68 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
0.5 g
Type
catalyst
Reaction Step Two

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